SULFATE STANDARD
SULFATE STANDARD
The sulfate ion is a polyatomic anion with the empirical formula SO42- and a molecular mass of 96. 06 daltons; it consists of one central sulfur atom surrounded by four equivalent oxygen atoms in a tetrahedral arrangement. The sulfate ion carries a negative two charge and is the conjugate base of the hydrogen sulfate ion, HSO4-, which is the conjugate base of H2SO4, sulfuric acid. In inorganic chemistry, a sulfate (IUPAC-recommended spelling; also sulphate in British English) is a salt of sulfuric acid. Sulfate aerosols can act as cloud condensation nuclei and this leads to greater numbers of smaller droplets of water. Lots of smaller droplets can diffuse light more efficiently than just a few larger droplets.
Brand Name:
Vulcanchem
CAS No.:
14808-79-8
VCID:
VC0086663
InChI:
InChI=1S/H2O4S/c1-5(2,3)4/h(H2,1,2,3,4)
SMILES:
[H+].[H+].[O-]S(=O)(=O)[O-]
Molecular Formula:
SO4(2−)
O4S-2
O4S-2
Molecular Weight:
96.07 g/mol
SULFATE STANDARD
CAS No.: 14808-79-8
Main Products
VCID: VC0086663
Molecular Formula: SO4(2−)
O4S-2
Molecular Weight: 96.07 g/mol
| CAS No. | 14808-79-8 |
|---|---|
| Product Name | SULFATE STANDARD |
| Molecular Formula | SO4(2−) O4S-2 |
| Molecular Weight | 96.07 g/mol |
| IUPAC Name | hydron;sulfate |
| Standard InChI | InChI=1S/H2O4S/c1-5(2,3)4/h(H2,1,2,3,4) |
| Standard InChIKey | QAOWNCQODCNURD-UHFFFAOYSA-L |
| SMILES | [H+].[H+].[O-]S(=O)(=O)[O-] |
| Canonical SMILES | [H+].[H+].[O-]S(=O)(=O)[O-] |
| Physical Description | Solid |
| Description | The sulfate ion is a polyatomic anion with the empirical formula SO42- and a molecular mass of 96. 06 daltons; it consists of one central sulfur atom surrounded by four equivalent oxygen atoms in a tetrahedral arrangement. The sulfate ion carries a negative two charge and is the conjugate base of the hydrogen sulfate ion, HSO4-, which is the conjugate base of H2SO4, sulfuric acid. In inorganic chemistry, a sulfate (IUPAC-recommended spelling; also sulphate in British English) is a salt of sulfuric acid. Sulfate aerosols can act as cloud condensation nuclei and this leads to greater numbers of smaller droplets of water. Lots of smaller droplets can diffuse light more efficiently than just a few larger droplets. |
| PubChem Compound | 22066174 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume